Cas no 793616-64-5 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine)

• Product Name: 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine
• CAS No: 793616-64-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 1085154
• PubChem ID: 12551357
• Update Time: 2025-05-25

2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine
• 2-(5-methyl-1,2,4-oxadiazol-3-yl)ethanamine(SALTDATA: HCl)
• 2-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine
• 793616-64-5
• EN300-63352
• AKOS009040522
• NCGC00451821-01
• SCHEMBL16183763
• ALBB-032740

• MDL： MFCD11584194
• Inchi： 1S/C5H9N3O/c1-4-7-5(2-3-6)8-9-4/h2-3,6H2,1H3
• InChI Key： ZYLOHWGMUMUSKZ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CCN)=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine

Professional Introduction to 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine (CAS No. 793616-64-5)

2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 793616-64-5, has garnered attention due to its structural motifs that are commonly associated with bioactive molecules. The presence of a 5-methyl-substituted 1,2,4-oxadiazole ring in its structure suggests potential interactions with biological targets, making it a subject of interest for further research and development.

The 1,2,4-oxadiazole scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. This particular derivative, 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine, combines the oxadiazole moiety with an amine group in an ethylamine backbone. Such structural features often contribute to the compound's ability to interact with enzymes and receptors in biological systems. The methyl substitution on the oxadiazole ring may influence the electronic properties and steric environment of the molecule, thereby affecting its binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in oxadiazole derivatives as potential therapeutic agents due to their diverse biological activities. Studies have shown that compounds containing the 1,2,4-oxadiazole core exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The amine group in 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets. These interactions are crucial for the development of drugs that can modulate biological pathways effectively.

Current research in the field of medicinal chemistry has focused on optimizing the structure of oxadiazole derivatives to improve their pharmacokinetic properties and reduce potential side effects. The compound 793616-64-5 represents an interesting case study in this context. Its molecular design suggests that it could be a lead compound for further derivatization and optimization. By modifying the substituents on the oxadiazole ring or exploring different linkers for the amine group, researchers can fine-tune the biological activity of this compound.

The synthesis of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The synthesis typically starts from readily available precursors such as methyl acrylate or methyl propargylate, which undergo cyclization reactions to form the oxadiazole ring. Subsequent functionalization steps introduce the amine group at the appropriate position on the molecule. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity.

The chemical properties of 793616-64-5, including its solubility, stability, and reactivity, are critical factors that determine its suitability for pharmaceutical applications. Solubility studies are essential to assess how well the compound can be formulated into dosage forms such as tablets or injectables. Stability studies help predict how long the compound remains effective under various storage conditions. Reactivity studies provide insights into potential interactions between the compound and other molecules in biological systems.

In vitro and in vivo studies are crucial for evaluating the biological activity of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)ethanamine. In vitro assays can provide rapid screening of biological activity against various targets such as enzymes or receptors. In vivo studies offer more comprehensive information about how the compound behaves in living organisms. These studies help researchers identify potential therapeutic applications and assess safety profiles before moving into clinical trials.

The latest advancements in computational chemistry have enabled researchers to predict biological activity more accurately and efficiently. Molecular modeling techniques can simulate how 793616-64-5 interacts with biological targets at an atomic level. This information can guide experimental design by highlighting key structural features that contribute to bioactivity. Additionally, virtual screening methods allow researchers to rapidly test large libraries of compounds against known targets without performing extensive wet chemistry experiments.

The future prospects for 793616-64-5 in pharmaceutical development are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate this process by combining expertise in synthetic chemistry, pharmacology, and drug discovery technologies.

In conclusion, 2-(5-Methyl-1,2,4-Oxadiazol-3-y]ethanamine (CAS No.793616- 64- 5) represents a valuable compound in medicinal chemistry with significant potential for therapeutic applications.